Cas no 130868-98-3 (5-methyl-3-methylene-2-Pyrrolidinone)

• Product Name: 5-methyl-3-methylene-2-Pyrrolidinone
• CAS No: 130868-98-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1104371
• PubChem ID: 23088885
• Update Time: 2025-04-20

5-methyl-3-methylene-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-methylene-2-Pyrrolidinone
• 5-methyl-3-methylidenepyrrolidin-2-one
• SCHEMBL509355
• 2-Pyrrolidinone, 5-methyl-3-methylene-
• DTXSID50630477
• 130868-98-3
• CHEMBL192034
• AKOS006358439

• Inchi： 1S/C6H9NO/c1-4-3-5(2)7-6(4)8/h5H,1,3H2,2H3,(H,7,8)
• InChI Key： VDORPYPVQAFLTR-UHFFFAOYSA-N
• SMILES： O=C1C(=C)CC(C)N1

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones